Cas no 2385446-77-3 (2-Chloro-4-fluoro-3-iodo-1-methoxybenzene)

• Product Name: 2-Chloro-4-fluoro-3-iodo-1-methoxybenzene
• CAS No: 2385446-77-3
• MF: C₇H₅ClFIO
• MW: 286.47
• CID: 5080980
• Update Time: 2026-03-01

2-Chloro-4-fluoro-3-iodo-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-3-iodo-1-methoxybenzene

• Inchi： 1S/C7H5ClFIO/c1-11-5-3-2-4(9)7(10)6(5)8/h2-3H,1H3
• InChI Key： STSNMGDDYICBGW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(F)=C(I)C=1Cl)C

Additional information on 2-Chloro-4-fluoro-3-iodo-1-methoxybenzene

2-Chloro-4-fluoro-3-iodo-1-methoxybenzene (CAS No: 2385446-77-3)

2-Chloro-4-fluoro-3-iodo-1-methoxybenzene, also known by its CAS registry number 2385446-77-3, is a highly specialized aromatic compound with a unique combination of substituents. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The structure of this compound consists of a benzene ring substituted with chlorine, fluorine, iodine, and methoxy groups at specific positions, which contribute to its distinctive chemical behavior and reactivity.

The synthesis of 2-Chloro-4-fluoro-3-iodo-1-methoxybenzene involves a series of carefully controlled reactions, often utilizing advanced methodologies such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production processes. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct this compound, which has shown promising results in terms of yield and purity.

In terms of applications, 2-Chloro-4-fluoro-3-iodo-1-methoxybenzene has demonstrated potential in the development of novel pharmaceutical agents. Its unique combination of halogen substituents makes it an attractive candidate for drug design, particularly in the context of targeting specific biological pathways or receptors. For instance, studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes. This property could pave the way for the development of new therapeutic agents with high specificity and efficacy.

Beyond pharmacology, this compound has also found applications in materials science. The presence of multiple halogen atoms imparts it with unique electronic properties, making it suitable for use in advanced materials such as organic semiconductors or optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability. These findings highlight its potential role in the development of next-generation electronic materials.

The environmental impact and toxicity profile of 2-Chloro-4-fluoro-3-iodo-1-methoxybenzene have also been subjects of recent investigations. Studies conducted under controlled laboratory conditions suggest that this compound exhibits moderate toxicity towards aquatic organisms, particularly at higher concentrations. However, further research is required to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring these findings to ensure that any future commercial applications adhere to safety standards.

In conclusion, 2-Chloro-4-fluoro-3-iodo-1-methoxybenzene (CAS No: 2385446-77-3) represents a significant advancement in the field of organic chemistry. Its versatile structure and diverse applications make it a valuable compound for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.